Small size Mo2C nanocrystal coupled with reduced graphene oxide enhance the electrochemical activity of palladium nanoparticles towards methanol oxidation reaction†
Catalysis Science & Technology Pub Date: 2016-08-01 DOI: 10.1039/C6CY01299J
Abstract
A small-sized Mo2C nanoparticle on reduced graphene oxide (RGO) nanosheet hybrid (Mo2C–RGO) was applied as a co-catalyst to Pd nanoparticles to form a highly dispersed heterogeneous catalyst (Pd/Mo2C–RGO). Compared to Pd/C, Pd/Mo2C–RGO exhibits significantly enhanced MOR activity; the mass activity of Pd/Mo2C–RGO is 1502 mA mgPd−1, about 2.5 times that of Pd/C (599 mA mgPd−1), and the specific activity (jk) of Pd/Mo2C–RGO is 1.59 mA cm−2 at −0.2 V (vs. Hg/HgO), which is about twice that of Pd/C (0.78 mA cm−2). In addition, the resistance to poisonous CO-like intermediates and the durability of Pd/Mo2C–RGO are also remarkably improved.
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